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Compound of Interest

Compound Name: TG8-260

Cat. No.: B10856362

For researchers, scientists, and drug development professionals, ensuring the safe and
compliant disposal of chemical reagents is paramount. This document provides essential safety
and logistical information for the proper disposal of TG8-260, a second-generation EP2
antagonist used in inflammatory disease research.

As a potent, selective, and orally bioavailable compound, proper handling and disposal of TG8-
260 are critical to maintaining a safe laboratory environment and adhering to regulatory
standards. This guide outlines the necessary procedures for the disposal of TG8-260, its
contaminated materials, and empty containers.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, ensure that appropriate personal protective
equipment (PPE) is worn, including safety goggles with side-shields, chemical-resistant gloves,
and a lab coat. All handling of TG8-260 should be conducted in a well-ventilated area,
preferably within a chemical fume hood, to avoid inhalation of any dust or vapors.

Disposal Procedures for TG8-260

The disposal of TG8-260 must be conducted in accordance with federal, state, and local
environmental regulations. Under no circumstances should TG8-260 or its solutions be
disposed of down the drain or in the regular trash.

Step 1: Waste Collection
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» Solid Waste: Collect unadulterated or expired solid TG8-260 in a clearly labeled, sealed
container. The container must be compatible with the chemical and appropriately marked as
"Hazardous Waste."

» Liquid Waste: Solutions containing TG8-260 should be collected in a separate, sealed, and
leak-proof container labeled "Hazardous Waste." Do not mix with other solvent waste
streams unless compatibility is confirmed.

o Contaminated Labware: All labware, such as vials, pipette tips, and weighing boats, that has
come into direct contact with TG8-260 should be considered contaminated. These items
must be collected in a designated, sealed container lined with a durable plastic bag and
labeled as "Hazardous Waste."

Step 2: Labeling
All waste containers must be clearly and accurately labeled with the following information:

The words "Hazardous Waste"

The full chemical name: TG8-260

The CAS Number: 2490544-50-6

An approximate concentration and quantity of the waste

The date of accumulation

Step 3: Storage

Store all TG8-260 waste containers in a designated, secure, and well-ventilated satellite
accumulation area away from incompatible materials. The storage temperature for TG8-260 is
-20°C, and stock solutions should be stored at -80°C for up to six months or -20°C for up to one
month.[1]

Step 4: Disposal

Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EH&S) office or a licensed hazardous waste disposal
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contractor. Provide them with a detailed inventory of the waste.

Spill and Emergency Procedures

In the event of a spill, evacuate the immediate area and prevent others from entering. For a
small spill, and if you are trained to do so, absorb the spill with an inert material (e.g.,
vermiculite, sand, or earth) and place it in a sealed container for disposal as hazardous waste.
For larger spills or if you are unsure how to proceed, contact your institution's emergency
response team or EH&S office immediately.

: _ :

Property Value Reference
CAS Number 2490544-50-6 [1]
Molecular Formula C21H20N40 [1]
Storage Temperature

-20°C [1]
(Compound)
Storage Temperature (Stock -80°C (6 months); -20°C (1 o
Solution) month)

Disposal Workflow Diagram
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Caption: Workflow for the proper disposal of TG8-260 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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